Cas no 15013-71-5 (2-Chloro-3-methylbenzonitrile)
2-Chloro-3-methylbenzonitrile structure
Product Name:2-Chloro-3-methylbenzonitrile
CAS No:15013-71-5
MF:C8H6ClN
MW:151.592940807343
MDL:MFCD09025676
CID:87466
PubChem ID:14529890
Update Time:2024-11-01
2-Chloro-3-methylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-3-methylbenzonitrile
- 2-Chloro-3-methyl-benzonitrile
- Benzonitrile, 2-chloro-3-methyl-
- -CHLORO-3-METHYLBENZONITRILE
- 2-Cyano-6-methylchlorobenzene
- SCHEMBL1344112
- DTXSID00561303
- 15013-71-5
- AKOS006290806
- FS-2404
- W-205702
- FT-0651194
- CS-0205189
- A3301
- AM84104
- MFCD09025676
- CL8159
- RBHUDDGPJRWBTF-UHFFFAOYSA-N
- DB-010986
-
- MDL: MFCD09025676
- Inchi: 1S/C8H6ClN/c1-6-3-2-4-7(5-10)8(6)9/h2-4H,1H3
- InChI Key: RBHUDDGPJRWBTF-UHFFFAOYSA-N
- SMILES: ClC1C(C#N)=CC=CC=1C
Computed Properties
- Exact Mass: 151.01900
- Monoisotopic Mass: 151.0188769g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- Density: 1.19
- Boiling Point: 261.101 °C at 760 mmHg
- Flash Point: 112.974 °C
- Refractive Index: 1.553
- PSA: 23.79000
- LogP: 2.52008
2-Chloro-3-methylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 047090-1g |
2-Chloro-3-methylbenzonitrile |
15013-71-5 | 98% | 1g |
£59.00 | 2022-03-01 | |
| Fluorochem | 047090-5g |
2-Chloro-3-methylbenzonitrile |
15013-71-5 | 98% | 5g |
£244.00 | 2022-03-01 | |
| Alichem | A013026243-250mg |
2-Chloro-3-methylbenzonitrile |
15013-71-5 | 97% | 250mg |
475.20 USD | 2021-06-22 | |
| Alichem | A013026243-500mg |
2-Chloro-3-methylbenzonitrile |
15013-71-5 | 97% | 500mg |
806.85 USD | 2021-06-22 | |
| Alichem | A013026243-1g |
2-Chloro-3-methylbenzonitrile |
15013-71-5 | 97% | 1g |
1,534.70 USD | 2021-06-22 | |
| TRC | C587640-100mg |
2-Chloro-3-methylbenzonitrile |
15013-71-5 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | C587640-250mg |
2-Chloro-3-methylbenzonitrile |
15013-71-5 | 250mg |
$75.00 | 2023-05-18 | ||
| TRC | C587640-500mg |
2-Chloro-3-methylbenzonitrile |
15013-71-5 | 500mg |
$87.00 | 2023-05-18 | ||
| TRC | C587640-1g |
2-Chloro-3-methylbenzonitrile |
15013-71-5 | 1g |
$98.00 | 2023-05-18 | ||
| abcr | AB285829-5 g |
2-Chloro-3-methylbenzonitrile, 97%; . |
15013-71-5 | 97% | 5 g |
€162.30 | 2023-07-20 |
2-Chloro-3-methylbenzonitrile Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
15013-71-5 (2-Chloro-3-methylbenzonitrile) Related Products
- 21423-84-7(2-Chloro-4-methylbenzonitrile)
- 4387-32-0(2-Chloro-5-methylbenzonitrile)
- 6574-98-7(2,4-Dichlorobenzonitrile)
- 1897-43-4(2,5-Dichloroterephthalonitrile)
- 21663-61-6(2,5-Dichlorobenzonitrile)
- 28442-78-6(2-Chloroisophthalonitrile)
- 1194-65-6(2,6-Dichlorobenzonitrile)
- 6575-05-9(2,4,6-Trichlorobenzonitrile)
- 4387-31-9(4-Chloro-3-methylbenzonitrile)
- 104809-79-2(Benzonitrile,2,6-dichloro-, labeled with carbon-14 (9CI))
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk